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Compound of Interest

Compound Name: CI-947

Cat. No.: B1254133 Get Quote

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of CI-947, also known as Zopolrestat. It is intended for

researchers, scientists, and professionals in drug development to ensure the safe and effective

management of this compound in a laboratory setting.

Chemical Identification and Hazard Summary
CI-947, or Zopolrestat, is a potent aldose reductase inhibitor.[1][2][3] It is classified as a toxic

substance if ingested and may have long-lasting harmful effects on aquatic environments.

Synonyms: 3,4-Dihydro-4-oxo-3-[[5-(trifluoromethyl)-2-benzothiazolyl]methyl]-1-

phthalazineacetic acid, Alond, CP-73850[4] CAS Number: 110703-94-1[1] Molecular Formula:

C₁₉H₁₂F₃N₃O₃S[1] Appearance: Off-white to light brown powder

The primary hazards associated with Zopolrestat are acute oral toxicity and potential for

chronic aquatic toxicity.
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Property Value Source

Molecular Weight 419.38 g/mol

Solubility in DMSO ≥20 mg/mL

Storage Temperature 2-8°C

IC₅₀ (Aldose Reductase) 3.1 nM [2][3]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following personal protective equipment

must be worn at all times when handling CI-947:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile or other chemically resistant gloves.

Respiratory Protection: A properly fitted respirator (e.g., N95 or higher) is required when

handling the powder form to prevent inhalation.

Body Protection: A laboratory coat or disposable gown to prevent skin contact.

Operational and Handling Protocols
1. Preparation and Weighing:

All handling of solid CI-947 should be conducted in a certified chemical fume hood or a glove

box to contain the powder.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the compound. Avoid

creating dust.

Ensure all equipment is clean and dry before use.

2. Dissolution:

Zopolrestat is soluble in DMSO.[4]
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When preparing solutions, add the solvent to the weighed powder slowly to avoid splashing.

If sonication is required to aid dissolution, ensure the container is properly sealed.[3]

3. Experimental Use:

Clearly label all containers with the compound name, concentration, solvent, and date of

preparation.

When transferring solutions, use appropriate pipettes or syringes.

Avoid contact with skin and eyes. In case of accidental contact, follow the first aid

procedures outlined below.

4. Storage:

Store solid CI-947 in a tightly sealed container in a cool, dry, and dark place at 2-8°C.[4]

Stock solutions should be stored at -20°C for long-term use (months) or 0-4°C for short-term

use (days to weeks).[4]

Emergency Procedures
In case of skin contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.

If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.
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All waste containing CI-947, including empty containers, contaminated PPE, and unused

solutions, must be treated as hazardous waste.

Solid Waste: Collect in a designated, labeled, and sealed hazardous waste container.

Liquid Waste: Collect in a designated, labeled, and sealed hazardous waste container. Do

not dispose of down the drain.

Follow all local, state, and federal regulations for the disposal of toxic chemical waste.
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Caption: Logical workflow for the safe handling of CI-947 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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